![molecular formula C24H27N5O3S B2916686 Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(4-isopropylphenyl)methyl)piperazin-1-yl)methanone CAS No. 851810-19-0](/img/structure/B2916686.png)
Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(4-isopropylphenyl)methyl)piperazin-1-yl)methanone
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Description
Synthesis Analysis
While there is no direct information available on the synthesis of this specific compound, related compounds have been synthesized through various methods. For example, the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol gave N-(pyridin-2-yl)furan-2-carboxamide, which was then treated with excess P2S5 in anhydrous toluene to afford the corresponding carbothioamide . This was then oxidized with potassium ferricyanide in an alkaline medium to produce a related compound .Scientific Research Applications
Synthesis and Chemical Reactions
- New Synthetic Approaches : Compounds with the furan moiety and related structures have been synthesized using innovative methods, contributing to heterocyclic chemistry and offering potential scaffolds for further medicinal chemistry exploration. For instance, novel synthesis pathways for pyrazolo[5,1-c]triazines and pyrazolo[1,5-a]pyrimidines containing a naphthofuran moiety demonstrate the versatility of furan derivatives in creating complex heterocyclic systems (Abdelhamid et al., 2012).
Pharmacological Evaluation
- Antidepressant and Antianxiety Activities : Furan derivatives have been evaluated for their potential antidepressant and antianxiety activities. A study on 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds showed promising results in behavioral tests for antidepressant and antianxiety effects (Kumar et al., 2017).
Corrosion Inhibition
- Protection of Metals : Furan derivatives have also been studied for their ability to inhibit corrosion of metals in acidic environments. Compounds like [4-(4-aminobenzoyl) piperazin-1-yl)(furan-2-yl) methanone have shown effectiveness in preventing mild steel corrosion, offering insights into the development of new corrosion inhibitors (Singaravelu et al., 2022).
properties
IUPAC Name |
furan-2-yl-[4-[(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(4-propan-2-ylphenyl)methyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O3S/c1-15(2)17-6-8-18(9-7-17)20(21-23(31)29-24(33-21)25-16(3)26-29)27-10-12-28(13-11-27)22(30)19-5-4-14-32-19/h4-9,14-15,20,31H,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPOQOBOEDPWBKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C(C)C)N4CCN(CC4)C(=O)C5=CC=CO5)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(4-isopropylphenyl)methyl)piperazin-1-yl)methanone |
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